Cas no 2228950-92-1 (tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate
• CAS No: 2228950-92-1
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5902498
• PubChem ID: 165778175
• Update Time: 2025-06-08

tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate
• tert-butyl N-[1-oxo-4-(pyrrolidin-1-yl)butan-2-yl]carbamate
• EN300-1886560
• 2228950-92-1

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(17)14-11(10-16)6-9-15-7-4-5-8-15/h10-11H,4-9H2,1-3H3,(H,14,17)
• InChI Key： NMPKLBLHJKGHGO-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)CCN1CCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate (CAS No. 2228950-92-1)

tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate (CAS No. 2228950-92-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its IUPAC name or CAS number, has garnered significant attention due to its potential applications in drug discovery and development. Its molecular structure features a pyrrolidine ring, a carbamate group, and a tert-butyl moiety, making it a versatile intermediate for constructing complex molecules.

In recent years, the demand for tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate has surged, particularly in the context of peptide synthesis and protease inhibitor development. Researchers are increasingly exploring its role in modulating enzyme activity and protein-protein interactions, which are critical in addressing diseases like cancer and neurodegenerative disorders. The compound’s unique chemical properties, such as its stability under mild conditions and compatibility with solid-phase synthesis, further enhance its utility in modern laboratories.

One of the most frequently asked questions about CAS No. 2228950-92-1 revolves around its synthetic routes and purification methods. The compound is typically synthesized via amide coupling reactions, followed by protective group strategies to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity, a topic of great interest to chemists and quality control professionals. Additionally, its solubility in common organic solvents, such as DMSO and dichloromethane, makes it a practical choice for experimental workflows.

The growing emphasis on green chemistry has also influenced discussions around tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate. Researchers are investigating eco-friendly alternatives for its synthesis, such as catalytic methods and biocatalysis, to reduce waste and energy consumption. This aligns with broader industry trends toward sustainable manufacturing, a hot topic in both academic and industrial circles. Furthermore, the compound’s potential in bioconjugation and drug delivery systems has sparked innovation in targeted therapies, another area of high relevance in contemporary medicine.

From a commercial perspective, CAS No. 2228950-92-1 is often sought after by suppliers specializing in high-purity intermediates and custom synthesis services. Its inclusion in chemical libraries for high-throughput screening underscores its value in early-stage drug discovery. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate will remain pivotal in bridging the gap between bench research and clinical applications.

In summary, tert-butyl N-1-oxo-4-(pyrrolidin-1-yl)butan-2-ylcarbamate (CAS No. 2228950-92-1) represents a critical building block in medicinal chemistry, with applications spanning drug design, biochemical assays, and material science. Its multifaceted role and adaptability to emerging scientific trends ensure its continued relevance in the ever-evolving landscape of chemical research.